Cas no 804551-62-0 (pyrido2,3-bpyrazin-7-amine)

• Product Name: pyrido2,3-bpyrazin-7-amine
• CAS No: 804551-62-0
• MF: C₇H₆N₄
• MW: 146.14934015274
• MDL: MFCD09870068
• CID: 714374
• PubChem ID: 26599241
• Update Time: 2025-05-20

pyrido2,3-bpyrazin-7-amine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazin-7-amine
• 7-aminopyrido[2,3-b]pyrazine
• BS-24357
• AKOS006314522
• SCHEMBL15651466
• MFCD09870068
• 804551-62-0
• J-524127
• Pyrido[2,3-b]pyrazin-7-amine(9ci)
• DTXSID10650257
• CS-0455953
• G85043
• pyrido2,3-bpyrazin-7-amine

• MDL： MFCD09870068
• Inchi： 1S/C7H6N4/c8-5-3-6-7(11-4-5)10-2-1-9-6/h1-4H,8H2
• InChI Key： QAHXHCJENQEPHB-UHFFFAOYSA-N
• SMILES： N1C=C(C=C2C=1N=CC=N2)N

Computed Properties

• Exact Mass: 146.05900
• Monoisotopic Mass: 146.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 337.7 ℃ at 760 mmHg
• Flash Point: 184.6±13.7 °C
• PSA: 64.69000
• LogP: 1.18820
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

pyrido2,3-bpyrazin-7-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on pyrido2,3-bpyrazin-7-amine

Pyrido[2,3-b]pyrazin-7-amine: A Comprehensive Overview

Pyrido[2,3-b]pyrazin-7-amine (CAS No. 804551-62-0) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug discovery. This compound belongs to the class of pyridopyrazines, which are known for their versatile reactivity and ability to form stable complexes with metal ions. The CAS No. 804551-62-0 identifier uniquely distinguishes this compound within chemical databases, facilitating its identification and reference in scientific literature.

The molecular structure of pyrido[2,3-b]pyrazin-7-amine is characterized by a fused bicyclic system comprising a pyridine ring and a pyrazine ring. The presence of an amino group (-NH₂) at the 7-position introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications. Recent studies have highlighted the potential of pyrido[2,3-b]pyrazin-7-amine as a precursor for synthesizing bioactive molecules with applications in oncology and neurodegenerative diseases.

One of the most notable advancements in the study of pyrido[2,3-b]pyrazin-7-amine involves its role as a building block in the construction of metalloporphyrins and related macrocycles. Researchers have demonstrated that this compound can coordinate with transition metals such as iron and copper, forming complexes with potential catalytic activity. These findings have implications for the development of new materials for energy storage and conversion.

In terms of synthetic methodologies, recent breakthroughs have focused on optimizing the synthesis of pyrido[2,3-b]pyrazin-7-amine using environmentally friendly protocols. For instance, microwave-assisted synthesis has been employed to enhance reaction efficiency while reducing energy consumption and waste generation. Such approaches align with current trends toward sustainable chemistry practices.

The pharmacological profile of pyrido[2,3-b]pyrazin-7-amine has also been explored in depth. Preclinical studies indicate that this compound exhibits moderate inhibitory activity against certain kinases implicated in cancer progression. Additionally, its ability to modulate ion channels suggests potential applications in treating neurological disorders such as epilepsy and Parkinson's disease.

Recent advancements in computational chemistry have enabled detailed modeling of pyrido[2,3-b]pyrazin-7-amine's interaction with biological targets at the molecular level. These studies provide insights into the compound's binding affinity and selectivity, guiding further optimization efforts to enhance its therapeutic potential.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the purity and structural integrity of pyrido[2,3-b]pyrazin-7-amine. These methods ensure that the compound meets rigorous quality control standards required for both research and industrial applications.

In conclusion, Pyrido[2,3-b]pyrazin-7-amine (CAS No. 804551) stands out as a promising molecule with diverse applications across multiple disciplines within chemistry and biology. Its unique structural features coupled with recent research advancements position it as a key player in future innovations within these fields.